![molecular formula C8H9ClN8 B2980462 N'-(6-chloro-3-pyridazinyl)-2-(1H-1,2,4-triazol-1-yl)ethanimidohydrazide CAS No. 477852-41-8](/img/structure/B2980462.png)
N'-(6-chloro-3-pyridazinyl)-2-(1H-1,2,4-triazol-1-yl)ethanimidohydrazide
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Description
N'-(6-chloro-3-pyridazinyl)-2-(1H-1,2,4-triazol-1-yl)ethanimidohydrazide, commonly known as CPYH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPYH is a hydrazone derivative that exhibits a wide range of biological activities, including antifungal, antibacterial, and antitumor properties.
Scientific Research Applications
Molecular Docking and Antimicrobial Activities
A study by Flefel et al. (2018) focused on the synthesis of novel pyridine and fused pyridine derivatives, including N'-(6-chloro-3-pyridazinyl)-2-(1H-1,2,4-triazol-1-yl)ethanimidohydrazide. These compounds were subjected to molecular docking screenings towards GlcN-6-P synthase as the target protein. Results revealed moderate to good binding energies, suggesting potential applications in drug discovery. The compounds also exhibited antimicrobial and antioxidant activities, indicating their relevance in the development of new antimicrobial agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).
Antimicrobial Evaluation of Related Compounds
Bhuiyan et al. (2006) synthesized and evaluated the antimicrobial activities of thienopyrimidine derivatives. While this study did not directly involve this compound, it provides insights into the antimicrobial potential of structurally related compounds, suggesting the broader relevance of such chemicals in antimicrobial research (Bhuiyan, Rahman, Hossain, Rahim, Hossain, & Naser, 2006).
Structural Analysis and DFT Calculations
Sallam et al. (2021) conducted a study on a related compound, 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine, which was synthesized and analyzed using spectroscopic techniques and XRD. The study involved density functional theory (DFT) calculations and Hirshfeld surface analysis, offering valuable insights into the chemical structure and potential applications of similar compounds in materials science and molecular engineering (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).
Biological Activity of Derivatives
Research by Pivazyan et al. (2019) on derivatives of 2-{[6-Methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide, including compounds with a triazole ring, revealed pronounced plant growth stimulating effects. This highlights the potential agricultural applications of compounds with similar structures, including this compound (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).
properties
IUPAC Name |
N'-[(6-chloropyridazin-3-yl)amino]-2-(1,2,4-triazol-1-yl)ethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN8/c9-6-1-2-8(15-13-6)16-14-7(10)3-17-5-11-4-12-17/h1-2,4-5H,3H2,(H2,10,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSHUSPNFYLWFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1NN=C(CN2C=NC=N2)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=NN=C1N/N=C(/CN2C=NC=N2)\N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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